molecular formula C12H16N2O2S B2769056 N,N-dimethyl-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide CAS No. 2034238-80-5

N,N-dimethyl-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

Cat. No. B2769056
CAS RN: 2034238-80-5
M. Wt: 252.33
InChI Key: LUBLKVZKFPGPPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-dimethyl-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, also known as DMTTHOIN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biotechnology.

Scientific Research Applications

Supramolecular Chemistry and Crystal Engineering

The crystal structure of N,N-dimethyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide reveals fascinating features. It is a tricationic pro-ligand with two pendant alkylated 4-pyridyl arms at the 3,5-positions of the central pyridyl group. Three triflate anions (CF₃SO₃⁻) are present in the asymmetric unit, connected to the pincer cation by strong N–H⋯O hydrogen bonds. The compound forms an 18-molecule aggregate in a 3-dimensional supramolecular synthon, stabilized by intermolecular N–H⋯O and C–H⋯O contacts .

Radical Scavenging Properties

Interestingly, the presence of N,N-dimethyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide has been hypothesized to prevent the formation of benzene radicals. While the exact mechanism remains unclear, exploring its radical scavenging abilities could have implications in antioxidant research .

properties

IUPAC Name

N,N-dimethyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N2O2S/c1-14(2)12(15)9-3-5-13-11(7-9)16-10-4-6-17-8-10/h3,5,7,10H,4,6,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUBLKVZKFPGPPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C1=CC(=NC=C1)OC2CCSC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.